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Compound of Interest

Compound Name: GC376 sodium

Cat. No.: B14129987 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION FOR RESEARCHERS

This document provides essential, step-by-step guidance for the safe handling, operational

use, and disposal of GC376 sodium in a laboratory setting. Adherence to these procedures is

critical to ensure the safety of all personnel and the integrity of your research. GC376 is a

broad-spectrum antiviral medication and a protease inhibitor that blocks 3CLpro.[1][2]

Personal Protective Equipment (PPE)
When handling GC376 sodium, all personnel must wear the following personal protective

equipment. This is based on general laboratory safety protocols for handling chemical

compounds.
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PPE Category Item
Specifications and
Remarks

Hand Protection Nitrile Gloves

Must be inspected before use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves in

accordance with applicable

laws and good laboratory

practices.[3]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Ensure a snug fit to protect

against splashes.[3]

Face Protection Face Shield

Recommended when there is

a risk of splashing, such as

during the preparation of

solutions.[3]

Body Protection Laboratory Coat

Should be worn fully buttoned

to protect skin and personal

clothing from contamination.[3]

Operational Plan: From Receipt to Use
A systematic approach to handling GC376 sodium is crucial for safety and experimental

success. The following workflow outlines the key steps.
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Step-by-Step Handling Procedures
Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store

the container in a dry, well-ventilated area at 4°C, preferably under nitrogen.[4] For solutions

in DMSO, storage at -80°C for up to 6 months or -20°C for 1 month is recommended.[4]

Preparation of Stock Solutions: All handling of the solid compound should be conducted in a

certified chemical fume hood or a glove box to minimize inhalation exposure.[3]

GC376 sodium is soluble in DMSO at a concentration of 100 mg/mL.[5]

To prepare a working solution, the stock solution can be further diluted in an appropriate

assay buffer.[6]

Experimental Use: When using GC376 sodium in experiments, ensure that all procedures

are carried out in a designated and properly ventilated area. Avoid the formation of dust and

aerosols.

First Aid Measures
In the event of exposure to GC376 sodium, follow these first aid procedures:
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Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[3]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing. Consult a physician.[3]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, lifting upper and lower eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing and consult a physician.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[3]

Disposal Plan
Proper disposal of GC376 sodium and any contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation: All waste materials, including unused GC376 sodium, contaminated

gloves, pipette tips, and empty containers, should be collected in a designated and clearly

labeled hazardous waste container.

Disposal Method: Dispose of the hazardous waste through a licensed and certified waste

disposal company. Follow all local, state, and federal regulations for chemical waste

disposal. Do not dispose of GC376 sodium down the drain or in the regular trash.

Spill Cleanup: In case of a spill, evacuate the area and prevent others from entering. If you

are trained and it is safe to do so, use an appropriate absorbent material to contain the spill.

Place the cleanup materials in a sealed container for disposal as hazardous waste.

Quantitative Data
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The following table summarizes key quantitative data for GC376 sodium.

Parameter Value Source

Molecular Weight 507.53 g/mol [2][4]

CAS Number 1416992-39-6 [2][4]

Storage Temperature (Solid) 4°C (under nitrogen) [4]

Storage Temperature (in

DMSO)

-80°C (6 months), -20°C (1

month)
[4]

Solubility in DMSO 100 mg/mL [5]

IC50 (TGEV 3CLpro) 0.15 µM [6]

IC50 (FIPV 3CLpro) 0.2 µM [6]

IC50 (PTV 3Cpro) 0.15 µM [6]

Mechanism of Action
GC376 is a prodrug of GC373 and acts as a protease inhibitor. It specifically targets the 3C-like

protease (3CLpro) of various viruses, including coronaviruses. By inhibiting this enzyme,

GC376 prevents the cleavage of viral polyproteins, which is an essential step in the viral

replication cycle.[2]
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Mechanism of Action of GC376 Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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